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Compound of Interest

Compound Name: 4,4-Dimethoxycyclohexanol

CAS No.: 112906-44-2

Cat. No.: B3082546

Get Quote

CAS Number: 112906-44-2 Molecular Formula: C₈H₁₆O₃ Synonyms: 4-Hydroxycyclohexanone

dimethyl ketal; 4,4-Dimethoxycyclohexan-1-ol[1]

Executive Summary & Chemical Identity
4,4-Dimethoxycyclohexanol serves as a critical intermediate in organic synthesis, specifically

designed as a "masked" ketone. By protecting the ketone functionality of 4-

hydroxycyclohexanone as a dimethyl acetal, researchers can perform chemoselective

transformations on the remaining hydroxyl group (C1) without affecting the C4 ketone.[1] This

orthogonal protection strategy is vital in the total synthesis of complex natural products and

active pharmaceutical ingredients (APIs).
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Property Specification / Data Note

Physical State
Viscous Liquid or Low-Melting

Solid
Hygroscopic nature

Molecular Weight 160.21 g/mol

Solubility
High: DCM, THF, Methanol,

Ethyl Acetate
Hydrolyzes in aqueous acid

Boiling Point
~110–115 °C (at reduced

pressure)

Estimated based on ketal

analogs

Stability Acid Sensitive Stable in basic/neutral media

Hazard Identification & Toxicology (GHS)
Note: As a specialized R&D intermediate, comprehensive toxicological data may be limited.

The following classifications are derived from "read-across" principles using the precursor (4-

hydroxycyclohexanone) and structural analogs (cyclohexanone ketals).

Core Hazards
Skin/Eye Irritation: The compound acts as a solvent and defatting agent. Prolonged contact

causes dermatitis (Skin Irrit.[1] 2) and severe eye irritation (Eye Irrit.[1] 2A).

Respiratory Irritation: Inhalation of vapors or mists may irritate the upper respiratory tract

(STOT SE 3).

Hydrolysis Risk: In the presence of moisture and trace acid, the compound hydrolyzes to

release Methanol (toxic) and 4-Hydroxycyclohexanone.[1]

Signal Word: WARNING
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Hazard Statement Description

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

EUH019
May form explosive peroxides (Standard caution

for ether/acetal functionalities).[1]

Handling & Storage Protocols
Environmental Control

Moisture Exclusion: The dimethyl acetal moiety is thermodynamically stable in base but

kinetically labile in acid. Ambient humidity combined with trace acidity on glassware surfaces

can trigger hydrolysis.

Inert Atmosphere: Store under Nitrogen (N₂) or Argon (Ar) to prevent moisture ingress and

auto-oxidation.[1]

Personal Protective Equipment (PPE) Matrix
Eye Protection: Chemical splash goggles are mandatory. A face shield is recommended

during high-vacuum distillation.[1]

Hand Protection:

Splash Contact: Nitrile rubber (0.11 mm) - Change immediately upon contamination.[1]

Full Contact: Butyl rubber (0.3 mm) or "Silver Shield" laminate gloves are required for

prolonged handling or spill cleanup due to the penetrating nature of ketal solvents.

Respiratory: Use a NIOSH-approved respirator with organic vapor cartridges (OV) if working

outside a fume hood (not recommended).[1]

Storage Conditions
Temperature: 2–8 °C (Refrigerated).
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Incompatibility: Segregate strictly from Strong Acids (HCl, H₂SO₄), Lewis Acids (BF₃, AlCl₃),

and Oxidizing Agents.

Shelf Life: Re-test purity every 6 months using ¹H NMR to detect methanol formation (singlet

at ~3.49 ppm indicates hydrolysis).

Synthesis & Application Workflow
The utility of 4,4-Dimethoxycyclohexanol lies in its ability to survive basic/nucleophilic

conditions that would destroy a naked ketone.

Mechanistic Diagram: Orthogonal Protection Strategy
The following diagram illustrates the decision logic and chemical pathway for utilizing this

intermediate in drug development.

4-Hydroxycyclohexanone
(Unprotected Ketone)

Step 1: Protection
(MeOH, H+, HC(OMe)3)

4,4-Dimethoxycyclohexanol
(Masked Ketone)

Failure: Acid Exposure

Step 2: Functionalization
(Base/Nucleophile)

Ketone Protected Functionalized Intermediate
(Ester/Ether at C1)

Step 3: Deprotection
(Aq. Acid, Acetone)

Acid Hydrolysis Target Molecule
(Restored Ketone)

Forms Acetal C1 Modified Ketone Revealed

Click to download full resolution via product page

Caption: Workflow demonstrating the orthogonal stability of the dimethyl acetal group. The

acetal survives Step 2 (Basic conditions) but is cleaved in Step 3 (Acidic conditions).[1]

Experimental Protocol: Stability Check
Before using stored material in critical steps, validate integrity:

Dissolve 10 mg sample in CDCl₃ (neutralized with basic alumina).

Run ¹H NMR.

Analyze: Look for the characteristic methoxy singlets at ~3.2 ppm (axial/equatorial OMe).
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Reject: If a singlet appears at ~3.49 ppm (free methanol) or a triplet at ~2.4 ppm (reformed

ketone alpha-protons), re-purify via distillation over K₂CO₃.[1]

Emergency Response & Disposal
Spill Management

Evacuate the immediate area and extinguish ignition sources.

Neutralize: Do NOT use acid-based absorbents.[1] Use a basic absorbent (e.g., sodium

carbonate mixed with vermiculite) to ensure the acetal does not hydrolyze and release

methanol vapors during cleanup.

Collect: Transfer to a sealable container labeled "Organic Waste - Non-Halogenated".

First Aid
Eye Contact: Rinse immediately with water for 15 minutes. Do not use acidic neutralizing eye

drops.

Skin Contact: Wash with soap and water. Apply a non-acidic moisturizer.

Ingestion: Do not induce vomiting due to aspiration risk. Rinse mouth with water.

Disposal Considerations
Waste Stream: High BTU organic waste.

Prohibition: Never dispose of down the drain. Hydrolysis in sewer lines can generate

methanol and flammability hazards.

Compliance: Dispose of via a licensed chemical incinerator equipped with an afterburner and

scrubber.
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Source: [1]

Precursor Safety Data (Read-Across)

Safety Data Sheet for 4-Hydroxycyclohexanone (Precursor).

Source: [1]

Acetal Protection Methodologies

Protective Groups in Organic Synthesis (Greene & Wuts).[1]

Source: [1]

General Ketal Handling

1,4-Cyclohexanedione monoethylene acetal handling guidelines.

Source: [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2229274-69-3_CAS号:2229274-69-3_1-[2-Methoxy-3-
(trifluoromethyl)phenyl]cyclopropane-1-carbaldehyde - 化源网 [chemsrc.com]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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